Cas no 1028842-99-0 (5-Amino-3-(3-fluorophenyl)pyrazole)

• Product Name: 5-Amino-3-(3-fluorophenyl)pyrazole
• CAS No: 1028842-99-0
• MF: C₉H₈FN₃
• MW: 177.178324699402
• CID: 859426
• PubChem ID: 329775533
• Update Time: 2025-04-19

5-Amino-3-(3-fluorophenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(3-fluorophenyl)pyrazole
• CHEMBRDG-BB 4010171
• 3-Amino-5-(3-fluorophenyl)-1H-pyrazole
• OTAVA-BB 1196718
• 3-(3-Fluorophenyl)-1H-pyrazol-5-amine
• 3-(3-fluorophenyl)-1H-pyrazol-5-amine(SALTDATA: FREE)
• 5-Amino-3-(3-fluorophenyl)-1H-pyrazole

• MDL： MFCD06738760
• Inchi： 1S/C9H8FN3/c10-7-3-1-2-6(4-7)8-5-9(11)13-12-8/h1-5H,(H3,11,12,13)
• InChI Key： JWISUMPCIIZLHQ-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC(F)=C2)=CC(N)=N1
• SMILES： N1C(N)=CC(C2=CC=CC(F)=C2)=N1

Computed Properties

• Exact Mass: 177.070225g/mol
• Monoisotopic Mass: 177.070225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 177.18g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7Ų

5-Amino-3-(3-fluorophenyl)pyrazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles